Cas no 951891-13-7 (2-Chloro-3-(2,5-dimethoxyphenyl)-1-propene)

• Product Name: 2-Chloro-3-(2,5-dimethoxyphenyl)-1-propene
• CAS No: 951891-13-7
• MF: C₁₁H₁₃ClO₂
• MW: 212.672722578049
• MDL: MFCD09801181
• CID: 4722543
• Update Time: 2025-06-11

2-Chloro-3-(2,5-dimethoxyphenyl)-1-propene Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-3-(2,5-DIMETHOXYPHENYL)-1-PROPENE
• 2-Chloro-3-(2,5-dimethoxyphenyl)-1-propene

• MDL： MFCD09801181
• Inchi： 1S/C11H13ClO2/c1-8(12)6-9-7-10(13-2)4-5-11(9)14-3/h4-5,7H,1,6H2,2-3H3
• InChI Key： DVWGSJGZINKRAW-UHFFFAOYSA-N
• SMILES： ClC(=C)CC1C=C(C=CC=1OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 194
• XLogP3: 3.5
• Topological Polar Surface Area: 18.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2-Chloro-3-(2,5-dimethoxyphenyl)-1-propene

Comprehensive Overview of 2-Chloro-3-(2,5-dimethoxyphenyl)-1-propene (CAS No. 951891-13-7)

2-Chloro-3-(2,5-dimethoxyphenyl)-1-propene (CAS No. 951891-13-7) is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and material science. This compound, characterized by its unique chloro and dimethoxyphenyl functional groups, serves as a versatile intermediate in the synthesis of more complex molecules. Researchers and industry professionals are increasingly interested in its applications due to its potential in developing advanced materials and pharmaceuticals.

The molecular structure of 2-Chloro-3-(2,5-dimethoxyphenyl)-1-propene features a propene backbone substituted with a chloro group and a 2,5-dimethoxyphenyl moiety. This arrangement imparts distinct electronic and steric properties, making it a valuable building block in organic synthesis. Recent studies have explored its role in cross-coupling reactions, a hot topic in modern chemistry, where it acts as a precursor for constructing aryl-alkene frameworks. Such frameworks are critical in designing OLED materials and pharmaceutical intermediates, aligning with current trends in sustainable and high-performance material development.

One of the most frequently searched questions related to this compound is: "What are the applications of 2-Chloro-3-(2,5-dimethoxyphenyl)-1-propene in drug discovery?" The answer lies in its ability to introduce methoxy and chloro substituents into target molecules, which are common pharmacophores in medicinal chemistry. For instance, dimethoxyphenyl derivatives are often found in compounds with antioxidant and anti-inflammatory properties, making this compound a focal point for researchers exploring new therapeutic agents.

Another trending topic is the use of 2-Chloro-3-(2,5-dimethoxyphenyl)-1-propene in green chemistry initiatives. With growing emphasis on sustainable synthesis, this compound's potential as a low-toxicity intermediate has been investigated. Its compatibility with catalytic processes and solvent-free reactions aligns with the global push toward environmentally friendly chemical practices. This aspect is particularly relevant to industries seeking eco-friendly alternatives to traditional reagents.

From a technical standpoint, the synthesis of 2-Chloro-3-(2,5-dimethoxyphenyl)-1-propene typically involves Friedel-Crafts alkylation or palladium-catalyzed coupling reactions. These methods are widely discussed in academic and industrial circles, as they offer high yields and selectivity. The compound's CAS No. 951891-13-7 is often referenced in patent literature, highlighting its commercial relevance. For example, it has been cited in patents related to liquid crystal materials and organic semiconductors, underscoring its utility in cutting-edge technologies.

In conclusion, 2-Chloro-3-(2,5-dimethoxyphenyl)-1-propene (CAS No. 951891-13-7) is a compound of significant scientific and industrial interest. Its unique structural features and broad applicability make it a subject of ongoing research, particularly in areas like drug development, material science, and green chemistry. As the demand for innovative and sustainable chemical solutions grows, this compound is poised to play a pivotal role in shaping future advancements.